Cas no 2759-17-3 (Thiourea,N,N'-bis(2,3-dihydro-1H-indol-7-yl)-)

• Product Name: Thiourea,N,N'-bis(2,3-dihydro-1H-indol-7-yl)-
• CAS No: 2759-17-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• CID: 240158
• PubChem ID: 75994
• Update Time: 2025-08-05

Thiourea,N,N'-bis(2,3-dihydro-1H-indol-7-yl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea,N,N'-bis(2,3-dihydro-1H-indol-7-yl)-
• 1-benzylpiperazine
• N-BENZYL PIPERAZINE
• 1,3-adamantanedimethanol
• 1,3-adamantane-dimethanol
• 1,3-bis-(2,3-dihydro-indol-7-yl)-thiourea
• 1,3-bis(2-hydroxymethyl)adamantane
• 1,3-bis(hydroxymethyl)-5-fluorouracil
• 1,3-Bis(hydroxymethyl)adamantan
• 1,3-bis(hydroxymethyl)adamantane
• 1,3-Bis-hydroxymethyl-adamantan
• 1,3-dihydroxymethyl-5-fluorouracil
• 1,3-dimethylol-5-fluorouracil
• bis(hydroxymethyl)-5-fluorouracil
• CTK2H0486
• N1,N3-bis(hydroxymethyl)-5-fluorouracil
• SureCN1953767
• Piperazine,1-(phenylmethyl)-(9CI)
• 2759-28-6
• StratoSpheres(TM) PL-PPZ (Piperazine) resin, 50-100 mesh, extent of labeling: >5.0 mmol/g loading, 1 % cross-linked
• J149.807J
• N-(Phenylmethyl)piperaine
• VU0488792-1
• BDBM50004308
• W-107101
• 4-Benzylpiperazine
• N-Benzylpiprazine
• Mono benzyl piperazine
• (phenylmethyl)piperazine
• 1-(phenylmethyl)piperazine
• A25584
• InChI=1/C11H16N2/c1-2-4-11(5-3-1)10-13-8-6-12-7-9-13/h1-5,12H,6-10H2
• PD093542
• Benzylpiperazine
• 4-benzyl-piperazine
• 1-Benzyl-piperazine, 10
• SCHEMBL83548
• NSC40889
• SB36348
• N-phenylmethylpiperazine
• 1-benzyl piperazine
• 1-(benzyl)piperazine
• IQXXEPZFOOTTBA-UHFFFAOYSA-
• NSC-40889
• DEA No. 7493
• FT-0689815
• 1-(benzyl)-piperazine
• 1-(phenyl-methyl)piperazine
• AI3-52573
• 1-Benzylpiperazine, >=97.0% (GC)
• 1-phenylmethylpiperazine
• FT-0634469
• EINECS 220-423-6
• 1-(phenylmethyl)-piperazin;Piperazine, 1-(phenylmethyl)-;Piperazine, 1-benzyl-
• 3UG152ZU0E
• N-benzylpiperazine
• 1-Benzylpiperazine diHCl
• CHEBI:83537
• Piperazine, 1-benzyl-
• 1 -benzylpiperazine
• 860027-50-5
• N-Benylpiperazine
• AKOS000264277
• AC-11628
• 1-Benzyl-piperazine
• 4-benzyl piperazine
• benzyl piperazine
• 2759-17-3
• 1-benylpiperazine
• 4-(phenylmethyl)piperazine
• LF-0548
• Q161585
• 1-(phenylmethyl)-piperazine
• NSC 40889
• DTXSID0022197
• AC-28091
• Piperazine, 1-(phenylmethyl)-
• UNII-3UG152ZU0E
• BCP04193
• NS00009733
• 4-benzylpiperzine
• 1-N-benzylpiperazine
• AM85333
• N-benzyl-piperazine
• CHEMBL113600
• N-(phenylmethyl)piperazine

• Inchi： 1S/C11H16N2/c1-2-4-11(5-3-1)10-13-8-6-12-7-9-13/h1-5,12H,6-10H2
• InChI Key： IQXXEPZFOOTTBA-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCNCC1

Computed Properties

• Exact Mass: 310.12544
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.014 g/mL at 25 °C(lit.)
• Melting Point: 17-20 °C
• Flash Point: >230 °F
• Refractive Index: n20/D 1.547(lit.)
• PSA: 48.12

Thiourea,N,N'-bis(2,3-dihydro-1H-indol-7-yl)- Security Information

• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：9
• Hazardous Material Identification：
• Risk Phrases：34